Cas no 1889734-20-6 ({1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol)
{1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol Chemical and Physical Properties
Names and Identifiers
-
- {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol
- {1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol
- EN300-1789857
- 1889734-20-6
-
- Inchi: 1S/C9H13NO/c11-7-9(2-3-9)5-8-1-4-10-6-8/h1,4,6,10-11H,2-3,5,7H2
- InChI Key: QHVNGGVPUPKBBO-UHFFFAOYSA-N
- SMILES: OCC1(CC2C=CNC=2)CC1
Computed Properties
- Exact Mass: 151.099714038g/mol
- Monoisotopic Mass: 151.099714038g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 143
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 36Ų
{1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1789857-0.05g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 0.05g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-0.1g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 0.1g |
$1106.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-0.25g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 0.25g |
$1156.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-0.5g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 0.5g |
$1207.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-1.0g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 1g |
$1256.0 | 2023-05-26 | ||
| Enamine | EN300-1789857-2.5g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 2.5g |
$2464.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-5.0g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 5g |
$3645.0 | 2023-05-26 | ||
| Enamine | EN300-1789857-10.0g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 10g |
$5405.0 | 2023-05-26 | ||
| Enamine | EN300-1789857-1g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 1g |
$1256.0 | 2023-09-19 | ||
| Enamine | EN300-1789857-5g |
{1-[(1H-pyrrol-3-yl)methyl]cyclopropyl}methanol |
1889734-20-6 | 5g |
$3645.0 | 2023-09-19 |
{1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol
Recent Advances in the Study of {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS: 1889734-20-6) in Chemical Biology and Pharmaceutical Research
The compound {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS: 1889734-20-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrole and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development. This research brief aims to summarize the latest findings and highlight the implications for future research and development.
One of the key areas of interest is the synthetic methodology for {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol. A 2023 study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity, making the compound more accessible for further research. The study emphasized the importance of the cyclopropane ring in enhancing the molecule's stability and bioavailability, which are critical factors for its potential use in drug formulations.
In terms of biological activity, preliminary in vitro studies have demonstrated that {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. This suggests its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking studies have revealed that the compound can interact with specific protein targets, further supporting its therapeutic potential. However, more extensive in vivo studies are needed to validate these findings and assess the compound's pharmacokinetic properties.
Another notable development is the exploration of {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol as a building block for more complex molecules. Researchers have successfully derivatized the compound to create a library of analogs with varied biological activities. This approach has opened new avenues for structure-activity relationship (SAR) studies, which are essential for optimizing the compound's efficacy and minimizing potential side effects.
Despite these promising advancements, challenges remain. The compound's solubility and metabolic stability need further optimization to enhance its drug-like properties. Moreover, comprehensive toxicological studies are required to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.
In conclusion, {1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol (CAS: 1889734-20-6) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable subject for further investigation. Continued research efforts will likely uncover additional therapeutic applications and refine its properties for clinical use.
1889734-20-6 ({1-(1H-pyrrol-3-yl)methylcyclopropyl}methanol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)